Nitrosoureas

Nitrosoureas are a class of compounds that have been widely utilized in the field of oncology for their potent anti-cancer properties. These agents, which typically contain an azine ring with a nitrogen-nitrogen double bond, exhibit remarkable selectivity towards actively dividing cells due to their ability to intercalate into DNA and form covalent adducts with guanine bases. This interaction leads to the formation of alkylating agents that can cause strand breaks and ultimately result in cell death. In clinical applications, nitrosoureas are often used in combination therapy regimens alongside other cytotoxic drugs or radiation treatments for various solid tumors and hematological malignancies, such as glioblastoma, lymphomas, and leukemias. They are administered intravenously or directly into the cerebrospinal fluid in certain scenarios to target brain metastases effectively.
Nitrosoureas
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